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Introduction

Methyl methoxyacetate is a versatile organic compound with significant applications as a

solvent and a key intermediate in the synthesis of pharmaceuticals and other fine chemicals.[1]

Its favorable properties, including high solvency, low odor, and ready biodegradability, make it

an attractive component in various chemical formulations.[1] This technical guide provides an

in-depth overview of methyl methoxyacetate, including its chemical identity, physical and

chemical properties, detailed experimental protocols for its synthesis, and its role in the

development of pharmaceutical agents.

Chemical Identity and Properties
Methyl methoxyacetate, a clear, colorless to slightly brown liquid, is chemically identified as

the methyl ester of methoxyacetic acid.[2][3]

CAS Number: 6290-49-9[4][5][6]

IUPAC Name: methyl 2-methoxyacetate[4][6]

Synonyms: Acetic acid, methoxy-, methyl ester; Methoxyacetate, methyl; Methoxyacetic acid,

methyl ester; Methyl alpha-methoxyacetate.[5]
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The key physical and chemical properties of methyl methoxyacetate are summarized in the

table below for easy reference.

Property Value References

Molecular Formula C4H8O3 [4][6]

Molecular Weight 104.10 g/mol [7][8]

Density 1.051 g/mL at 25 °C [8][9]

Boiling Point 129-130 °C [8]

Flash Point 35 °C (95 °F) - closed cup [8][9][10]

Refractive Index n20/D 1.396 [8][9]

Solubility
Soluble in chloroform and

methanol.
[11]

Appearance
Clear colorless to slightly

brown liquid
[2][3]

Synthesis of Methyl Methoxyacetate: Experimental
Protocols
Several synthetic routes to methyl methoxyacetate have been developed, with the

carbonylation of dimethoxymethane and the oxycarbonylation of methanol being prominent

methods.

Carbonylation of Dimethoxymethane (DMM)
This process involves the reaction of dimethoxymethane with carbon monoxide, often over a

solid acid catalyst. A highly efficient method utilizes a sulfonic acid resin catalyst.[12]

Experimental Protocol:

Reactants and Catalyst: Industrial grade dimethoxymethane (DMM) and carbon monoxide

(CO) are used as reactants. A sulfonic acid resin serves as the catalyst.
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Reaction Conditions: The reaction is carried out in a slurry phase reactor or a fixed-bed

reactor. Optimal conditions for the slurry phase are a reaction temperature of 393 K (120 °C)

and a pressure of 6.0 MPa.[12] The molar ratio of CO to DMM is approximately 1.97:1.[12]

Procedure:

The sulfonic acid resin catalyst is pre-treated as required.

DMM is charged into the reactor. For improved selectivity, water is extracted from the

DMM reactant beforehand.[12]

The reactor is pressurized with carbon monoxide to the desired pressure.

The reaction mixture is heated to the specified temperature and maintained for the

duration of the reaction.

Upon completion, the reactor is cooled, and the product mixture is collected.

Purification: The resulting mixture is separated by distillation to obtain methyl
methoxyacetate with a purity of up to 99.18%.[12]

Catalyst Reusability: The sulfonic acid resin catalyst has demonstrated excellent stability and

can be reused for more than nineteen cycles in a slurry phase reactor and can perform

continuously for 300 hours in a fixed-bed reactor without significant loss of activity.[12]

Oxycarbonylation of Methanol
This method provides a direct route to methyl methoxyacetate from methanol and carbon

monoxide, avoiding the need for formaldehyde as a starting material.[4]

Experimental Protocol:

Reactants and Catalysts: Methanol and carbon monoxide are the primary reactants. The

catalytic system consists of a hydrogen fluoride (HF) catalyst and an oxidizing agent, such

as a cobalt(III) salt (e.g., CoF₃).[4][13]

Reaction Conditions: The reaction is conducted at a temperature ranging from -80 °C to 120

°C and a carbon monoxide partial pressure of about 5 to 5,000 psig.[4]
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Procedure:

A 300-ml magnetically-stirred stainless steel autoclave is charged with the cobalt salt (e.g.,

3.0 g of CoF₂), hydrogen fluoride (e.g., 50 g), and boron trifluoride (BF₃) at 0 °C.[4]

Methanol (e.g., 23 g) is added to the reaction solution.[4]

The autoclave is then charged with carbon monoxide to the desired pressure (e.g., 1100

psi).[4]

The reaction is initiated by the addition of an oxidizing agent like 30% hydrogen peroxide

(e.g., 5 ml).[4]

The reaction mixture is warmed to the target temperature (e.g., 20 °C) and allowed to

react.[4]

After the reaction period, the autoclave is cooled and depressurized, and the product is

collected.

Applications in Drug Development
Methyl methoxyacetate serves as a crucial intermediate in the synthesis of several important

pharmaceutical compounds, including Vitamin B6 and sulfa drugs.

Role in Vitamin B6 Synthesis
Methyl methoxyacetate is a precursor in the synthesis of Vitamin B6, an essential nutrient

involved in numerous metabolic processes.[14] The synthesis pathway involves several key

transformations where the structural framework provided by methyl methoxyacetate is

elaborated to form the pyridoxine ring system.

Methyl Methoxyacetate Key Pyrimidine Intermediate[Multi-step reactions] Substituted Pyridine DerivativeRing formation and modification Vitamin B6 (Pyridoxine)Final functional group transformations

Click to download full resolution via product page

Synthetic pathway of Vitamin B6 from Methyl Methoxyacetate.
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Role in Sulfa Drug Synthesis
Methyl methoxyacetate is also utilized in the synthesis of sulfa drugs, such as sulfa-5,6-

dimethoxypyrimidine.[14] These antimicrobial drugs are characterized by their sulfonamide

functional group. The synthesis involves the construction of the di-methoxypyrimidine ring, for

which methyl methoxyacetate can serve as a key building block.

Methyl Methoxyacetate 4,6-Dimethoxypyrimidine Core[Condensation and cyclization reactions] Introduction of Sulfonamide GroupFunctionalization Sulfa-5,6-dimethoxypyrimidineFinal synthesis steps

Click to download full resolution via product page

Synthetic pathway of a Sulfa Drug from Methyl Methoxyacetate.

Safety and Handling
Methyl methoxyacetate is a flammable liquid and vapor.[5] It may cause eye, skin, respiratory,

and digestive tract irritation.[5] Ingestion of large amounts may lead to central nervous system

depression.[5] It is important to handle this chemical in a well-ventilated area, using appropriate

personal protective equipment, including gloves, and eye protection.[15] Keep away from heat,

sparks, open flames, and other ignition sources.[10][15] Store in a cool, well-ventilated place in

a tightly closed container.[10][15]

Conclusion
Methyl methoxyacetate is a valuable chemical with a well-defined property profile that makes

it suitable for a range of industrial and research applications. Its role as a key intermediate in

the synthesis of pharmaceuticals like Vitamin B6 and sulfa drugs underscores its importance

for drug development professionals. The synthetic protocols outlined in this guide provide a

basis for its preparation, and with appropriate safety measures, it can be handled effectively in

a laboratory or industrial setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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